Cas no 2137628-70-5 (N-{4-(ethylamino)methylcyclohexyl}pyridin-2-amine)

• Product Name: N-{4-(ethylamino)methylcyclohexyl}pyridin-2-amine
• CAS No: 2137628-70-5
• MF: C₁₄H₂₃N₃
• MW: 233.352523088455
• MDL: MFCD31600249
• CID: 5609673
• PubChem ID: 165856948
• Update Time: 2025-06-12

N-{4-(ethylamino)methylcyclohexyl}pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2137628-70-5
• N-{4-[(ethylamino)methyl]cyclohexyl}pyridin-2-amine
• EN300-842677
• N-{4-(ethylamino)methylcyclohexyl}pyridin-2-amine

• MDL： MFCD31600249
• Inchi： 1S/C14H23N3/c1-2-15-11-12-6-8-13(9-7-12)17-14-5-3-4-10-16-14/h3-5,10,12-13,15H,2,6-9,11H2,1H3,(H,16,17)
• InChI Key： COYZMMPIDIZNBK-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CN=1)C1CCC(CNCC)CC1

Computed Properties

• Exact Mass: 233.189197746g/mol
• Monoisotopic Mass: 233.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37Ų

Additional information on N-{4-(ethylamino)methylcyclohexyl}pyridin-2-amine

Recent Advances in the Study of N-{4-(ethylamino)methylcyclohexyl}pyridin-2-amine (CAS: 2137628-70-5)

In recent years, the compound N-{4-(ethylamino)methylcyclohexyl}pyridin-2-amine (CAS: 2137628-70-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The synthesis of N-{4-(ethylamino)methylcyclohexyl}pyridin-2-amine involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's physicochemical properties, which are critical for its subsequent biological evaluation.

From a biological perspective, N-{4-(ethylamino)methylcyclohexyl}pyridin-2-amine has demonstrated notable activity in modulating specific molecular targets. Recent in vitro studies have highlighted its affinity for certain kinase enzymes, which play a pivotal role in cellular signaling pathways. This interaction suggests potential applications in the treatment of diseases characterized by dysregulated kinase activity, such as cancer and inflammatory disorders. Furthermore, preliminary in vivo studies have shown encouraging results in animal models, indicating good bioavailability and tolerability profiles.

The therapeutic potential of N-{4-(ethylamino)methylcyclohexyl}pyridin-2-amine is further underscored by its selectivity and potency. Comparative studies with analogous compounds have revealed that this molecule exhibits a superior balance between efficacy and safety, making it a promising candidate for further development. Researchers are currently exploring its mechanism of action in greater detail, with a focus on identifying potential off-target effects and optimizing its pharmacokinetic properties.

In conclusion, the latest research on N-{4-(ethylamino)methylcyclohexyl}pyridin-2-amine (CAS: 2137628-70-5) highlights its significant potential as a therapeutic agent. Ongoing studies are expected to provide further insights into its clinical applicability, paving the way for future drug development efforts. The compound's unique structural and functional attributes position it as a valuable addition to the arsenal of bioactive molecules in chemical biology and pharmaceutical research.